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Compound of Interest

Compound Name: Panavia TC

Cat. No.: B1179519

Welcome to the Technical Support Center for Panavia™ TC adhesive cement. This resource is
designed for researchers, scientists, and drug development professionals to provide in-depth
guidance on the effective use of Panavia™ TC, with a focus on the critical role of surface
treatment in achieving optimal adhesion. Here, you will find troubleshooting guides, frequently
asked questions (FAQs), detailed experimental protocols, and comparative data to support
your research and development endeavors.

Panavia™ TC, available as a "Tooth Color" shade for both Panavia™ 21 and Panavia™ F 2.0,
is a versatile adhesive resin cement known for its strong and durable bond to a variety of dental
substrates.[1][2] Achieving the highest bond strength and long-term clinical success is directly
influenced by the meticulous preparation of the bonding surfaces. This guide will delve into the
evidence-based surface treatment protocols that maximize the adhesive potential of Panavia™
TC.

Troubleshooting Guide

This section addresses common issues encountered during experiments involving Panavia™
TC adhesion, providing potential causes and solutions.
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Issue

Potential Cause

Recommended Solution

Low bond strength to zirconia

restorations.

Inadequate surface

roughening.

Sandblast the zirconia surface
with 30-50 micron alumina
particles at an air pressure of
4.2 — 7 kg/cm 2 (60-100 PSI).
This creates micromechanical
retention, which is crucial for a

strong bond.[3]

Contamination of the zirconia

surface after try-in.

After try-in, clean the zirconia
surface with a dedicated
cleaning agent like lvoclean or
by sandblasting again to
remove salivary proteins and
other contaminants that can
inhibit bonding.[4]

Omission or incorrect

application of a primer.

For zirconia, while Panavia F

2.0 can bond directly, using a

primer containing the adhesive

monomer MDP (10-
Methacryloyloxydecyl
dihydrogen phosphate) can
enhance the bond strength
and durability.[5]

Debonding from dentin or

enamel.

Inadequate etching or priming

of the tooth structure.

For Panavia™ 21, use the ED
PRIMER on both enamel and
dentin without prior acid
etching of dentin. For uncut
enamel, etching with
phosphoric acid is
recommended.[3] For
Panavia™ F 2.0, the self-
etching ED PRIMER Il is used

for enamel and dentin.[5]
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Contamination of the prepared

tooth surface.

Ensure the tooth surface is
kept clean and dry after
priming and before
cementation. Saliva or blood
contamination will significantly

compromise the bond strength.

[6]

Premature setting of the

cement.

Do not apply the Panavia™
paste directly onto the primed
tooth surface, as this can
accelerate the setting time.
Apply the mixed cement to the

restoration before seating.[3]

Inconsistent or weak bonding

to metal alloys.

Non-precious metals should be

sandblasted. Precious and

semi-precious metals benefit
Improper surface treatment of )

from sandblasting followed by
the metal. ) )

tin-plating to enhance the

chemical bond with the MDP

monomer in Panavia™.[3]

Omission of a metal primer.

For precious metal alloys, the
use of ALLOY PRIMER is
recommended to improve the
bond strength with Panavia™
F 2.0.[7]

Veneer debonding or fracture.

For silica-based ceramics like

porcelain, sandblasting

followed by the application of a
Incorrect surface treatment of silane coupling agent (e.g.,
CLEARFIL™ CERAMIC
PRIMER PLUS) is essential to

create a strong chemical bond.

[5]

the ceramic veneer.
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The opaque shade of
Panavia™ F 2.0 cannot be
light-cured and relies on
chemical curing. For thin,

Use of an opaque shade for translucent restorations like

light-cured veneers. veneers, a translucent shade
(TC or Light) should be used to
ensure adequate light
transmission for

polymerization.[8]

Frequently Asked Questions (FAQs)

Q1: What is the difference between Panavia™ 21 TC and Panavia™ F 2.0 TC?

Al: Panavia™ 21 is a purely self-curing adhesive resin cement with anaerobic curing
properties, meaning it sets in the absence of oxygen.[2] Panavia™ F 2.0 is a dual-cure (light-
cure and self-cure) resin cement.[5] The "TC" designation in both refers to the "Tooth Color"
shade, which is a translucent A3 shade.[1][9] The choice between the two depends on the
clinical situation, with the dual-cure Panavia™ F 2.0 being suitable for situations where light
curing is possible and desirable.

Q2: Is it always necessary to sandblast zirconia before cementing with Panavia™ TC?

A2: Yes, sandblasting is a critical step for achieving a durable bond to zirconia. Zirconia is a
crystalline ceramic that is resistant to acid etching.[4] Therefore, creating micromechanical
retention through air abrasion with alumina particles is the most effective way to enhance the
bond strength of resin cements like Panavia™.[10]

Q3: What is the role of the MDP monomer in Panavia™ TC adhesion?

A3: The proprietary MDP (10-Methacryloyloxydecyl dihydrogen phosphate) monomer is a key
component in Panavia™ cements. It is an adhesive phosphate monomer that provides a strong
and durable chemical bond to tooth structure (hydroxyapatite), metals, and metal oxides like
zirconia.[5]
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Q4: Can | use a universal bonding agent instead of the dedicated primers for Panavia™ TC?

A4: While some universal bonding agents may contain MDP, for predictable and optimal
results, it is recommended to use the primers specifically designed for the Panavia™ system
(e.g., ED PRIMER for Panavia™ 21, ED PRIMER Il for Panavia™ F 2.0, and ALLOY PRIMER
for precious metals).[3][5] The chemical compatibility between the primer and the cement is
crucial for a reliable bond.

Q5: How does surface contamination affect the bond strength of Panavia™ TC?

A5: Surface contamination from saliva, blood, or silicone-based fit-checkers can severely
compromise the bond strength. Salivary proteins, for instance, can adsorb to the zirconia
surface and prevent the adhesive monomer from interacting with the oxide layer.[4] Thorough
cleaning of the bonding surfaces after try-in is essential.

Data Presentation: Shear Bond Strength of Panavia
Cements

The following tables summarize the shear bond strength (SBS) of Panavia™ cements to
various substrates with different surface treatments, as reported in the scientific literature. It is
important to note that direct comparisons between studies should be made with caution due to
variations in experimental methodologies.

Table 1. Shear Bond Strength of Panavia™ Cements to Zirconia
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. . Surface Panavia™ Mean SBS
Zirconia Type Reference
Treatment Product (MPa) = SD
Significantly
In-Ceram ) )
) ) CoJet Panavia 21 higher than [11]
Zirconia
untreated
) ) ) Higher than
YZ Zirconia Rocatec Panavia F 2.0 [11]
untreated
] ] Airborne-particle ] Higher than
Zirconia ) Panavia F 2.0 [10]
abrasion (APA) control
Glass infiltration o
) . ) ) Significantly
Zirconia + HF acid Panavia F 2.0 ] [10]
higher than APA
(GI+HF)
Mesoporous o
) ) ) ) ) ) Significantly
Zirconia zirconia coating Panavia F 2.0 ] [10]
higher than APA

(M2)

Table 2: Shear Bond Strength of Panavia™ Cements to Dentin and Enamel

Surface Panavia™ Mean SBS

Substrate Reference
Treatment Product (MPa) = SD

Dentin Self-etch primer Panavia 21 - [1]

Enamel Self-etch primer Panavia 21 - [1]

Dentin ED PRIMER 1l Panavia F 2.0 - [5]

Enamel ED PRIMER 1l Panavia F 2.0 - [5]

Note: Specific SBS values for dentin and enamel with Panavia 21 and F 2.0 were not

consistently available in the initial search results in a comparable format. The table indicates

the recommended primer for each.

Experimental Protocols
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This section provides detailed methodologies for key experiments cited in this technical support
center.

Shear Bond Strength Testing Protocol (General)

e Specimen Preparation:

o Substrate specimens (e.g., zirconia blocks, extracted human teeth) are embedded in
acrylic resin.

o The bonding surface is ground flat and polished with a series of silicon carbide papers
(e.g., 600-grit) to create a standardized surface.[12]

e Surface Treatment:

o The prepared substrate surfaces are treated according to the specific experimental groups
(e.g., no treatment, sandblasting, priming).

e Bonding Procedure:

[¢]

A cylindrical mold (e.g., 3 mm in diameter) is placed on the treated surface.

o Panavia™ TC cement is mixed according to the manufacturer's instructions and placed
into the mold.

o Arestorative material (e.g., composite resin) is inserted into the mold and seated with a
constant pressure.

o Excess cement is removed.

o If using a dual-cure cement like Panavia™ F 2.0, the specimen is light-cured from multiple
directions.

e Storage:

o The bonded specimens are stored in distilled water at 37°C for 24 hours (or longer, with
thermocycling for aging simulation) before testing.[12]
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e Shear Bond Strength Test:
o The specimen is secured in a universal testing machine.

o Ashear load is applied to the base of the bonded cylinder at a constant crosshead speed
(e.g., 0.5 mm/min) until failure occurs.[13]

o The force at failure is recorded, and the shear bond strength is calculated in megapascals
(MPa) by dividing the failure load by the bonding area.

o Failure Mode Analysis:

o The fractured surfaces are examined under a stereomicroscope to determine the mode of
failure (adhesive, cohesive, or mixed).[12]

Mandatory Visualization

Experimental Workflow for Zirconia Surface Treatment
and Panavia TC Cementation

Zircona Sutace Preparation 3
seot Sandbiast ez _[— swo3 seos Agpy MDP-<ontainingPrmer sers
(30-50um A0 at 60-100 PS1) 9 (6., CLEARFIL™ CERAMIC PRIMER PLUS)

Click to download full resolution via product page

Caption: Workflow for Zirconia Surface Treatment and Panavia TC Cementation.
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Logical Relationship between Surface Treatment and
Adhesion Mechanisms
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Caption: Relationship between Surface Treatment and Adhesion Mechanisms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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